Cas no 1536455-01-2 (4-Ethoxy-2-methylbenzene-1-carboximidamide)
4-Ethoxy-2-methylbenzene-1-carboximidamide Chemical and Physical Properties
Names and Identifiers
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- 1536455-01-2
- AKOS019848698
- 4-ethoxy-2-methylbenzene-1-carboximidamide
- EN300-1856237
- 4-Ethoxy-2-methylbenzene-1-carboximidamide
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- Inchi: 1S/C10H14N2O/c1-3-13-8-4-5-9(10(11)12)7(2)6-8/h4-6H,3H2,1-2H3,(H3,11,12)
- InChI Key: RWLFDBKVMOGUQC-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(C(=N)N)=C(C)C=1
Computed Properties
- Exact Mass: 178.110613074g/mol
- Monoisotopic Mass: 178.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 59.1Ų
4-Ethoxy-2-methylbenzene-1-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1856237-0.05g |
4-ethoxy-2-methylbenzene-1-carboximidamide |
1536455-01-2 | 0.05g |
$864.0 | 2023-06-03 | ||
| Enamine | EN300-1856237-0.1g |
4-ethoxy-2-methylbenzene-1-carboximidamide |
1536455-01-2 | 0.1g |
$904.0 | 2023-06-03 | ||
| Enamine | EN300-1856237-0.25g |
4-ethoxy-2-methylbenzene-1-carboximidamide |
1536455-01-2 | 0.25g |
$946.0 | 2023-06-03 | ||
| Enamine | EN300-1856237-0.5g |
4-ethoxy-2-methylbenzene-1-carboximidamide |
1536455-01-2 | 0.5g |
$987.0 | 2023-06-03 | ||
| Enamine | EN300-1856237-1.0g |
4-ethoxy-2-methylbenzene-1-carboximidamide |
1536455-01-2 | 1g |
$1029.0 | 2023-06-03 | ||
| Enamine | EN300-1856237-2.5g |
4-ethoxy-2-methylbenzene-1-carboximidamide |
1536455-01-2 | 2.5g |
$2014.0 | 2023-06-03 | ||
| Enamine | EN300-1856237-5.0g |
4-ethoxy-2-methylbenzene-1-carboximidamide |
1536455-01-2 | 5g |
$2981.0 | 2023-06-03 | ||
| Enamine | EN300-1856237-10.0g |
4-ethoxy-2-methylbenzene-1-carboximidamide |
1536455-01-2 | 10g |
$4421.0 | 2023-06-03 |
4-Ethoxy-2-methylbenzene-1-carboximidamide Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 4-Ethoxy-2-methylbenzene-1-carboximidamide
Recent Advances in the Study of 4-Ethoxy-2-methylbenzene-1-carboximidamide (CAS: 1536455-01-2)
The compound 4-Ethoxy-2-methylbenzene-1-carboximidamide (CAS: 1536455-01-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carboximidamide functional group and ethoxy-methyl substitution pattern, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of research has been the optimization of synthetic routes for 4-Ethoxy-2-methylbenzene-1-carboximidamide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers utilized a multi-step process involving the condensation of 4-ethoxy-2-methylbenzonitrile with hydroxylamine, followed by catalytic reduction. This advancement is expected to facilitate further preclinical and clinical investigations.
Pharmacological evaluations have revealed that 4-Ethoxy-2-methylbenzene-1-carboximidamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings were corroborated by a recent study in the European Journal of Pharmacology (2024), which highlighted the compound's selective binding affinity to target proteins.
Another significant development is the exploration of 4-Ethoxy-2-methylbenzene-1-carboximidamide as a potential anticancer agent. Preliminary studies have shown that the compound induces apoptosis in certain cancer cell lines by modulating key signaling pathways. Research published in Cancer Research (2023) reported that the molecule exhibits synergistic effects when combined with conventional chemotherapeutic agents, enhancing their efficacy while minimizing side effects. These results underscore the compound's potential as a adjunct therapy in oncology.
Despite these promising findings, challenges remain in the clinical translation of 4-Ethoxy-2-methylbenzene-1-carboximidamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to improve pharmacokinetic properties and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic option.
In conclusion, 4-Ethoxy-2-methylbenzene-1-carboximidamide (CAS: 1536455-01-2) represents a promising candidate for drug development, with demonstrated efficacy in inflammation and cancer research. Continued investigation into its mechanisms of action and optimization of its pharmacological profile will be crucial for its advancement into clinical trials. The recent progress in synthesis and preclinical studies provides a solid foundation for future research, highlighting the compound's potential to address unmet medical needs.
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